Cas no 1823462-80-1 (2-Methyl-3-oxo-pyrrolidine-1-carboxylic acid benzyl ester)

• Product Name: 2-Methyl-3-oxo-pyrrolidine-1-carboxylic acid benzyl ester
• CAS No: 1823462-80-1
• MF: C₁₃H₁₅NO₃
• MW: 233.263103723526
• CID: 5820557
• PubChem ID: 70832417
• Update Time: 2025-05-24

2-Methyl-3-oxo-pyrrolidine-1-carboxylic acid benzyl ester Chemical and Physical Properties

Names and Identifiers

• 2-Methyl-3-oxo-pyrrolidine-1-carboxylic acid benzyl ester
• SCHEMBL13073095
• EN300-6977723
• benzyl 2-methyl-3-oxopyrrolidine-1-carboxylate
• 1823462-80-1

• Inchi： 1S/C13H15NO3/c1-10-12(15)7-8-14(10)13(16)17-9-11-5-3-2-4-6-11/h2-6,10H,7-9H2,1H3
• InChI Key： SXRCSLUPXCTDRP-UHFFFAOYSA-N
• SMILES： C(N1CCC(=O)C1C)(=O)OCC1C=CC=CC=1

Computed Properties

• Exact Mass: 233.10519334g/mol
• Monoisotopic Mass: 233.10519334g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 17
• Rotatable Bond Count: 3
• Complexity: 297
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.6
• Topological Polar Surface Area: 46.6Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzyloxycarbonyls

Additional information on 2-Methyl-3-oxo-pyrrolidine-1-carboxylic acid benzyl ester

Introduction to 2-Methyl-3-oxo-pyrrolidine-1-carboxylic acid benzyl ester (CAS No. 1823462-80-1)

2-Methyl-3-oxo-pyrrolidine-1-carboxylic acid benzyl ester, identified by the chemical identifier CAS No. 1823462-80-1, is a significant compound in the realm of chemical biology and pharmaceutical research. This compound belongs to the pyrrolidine class of heterocyclic structures, which are widely recognized for their diverse biological activities and roles in drug development. The benzyl ester functionality in its molecular structure not only contributes to its stability but also enhances its solubility, making it a valuable intermediate in synthetic chemistry and medicinal applications.

The pyrrolidine ring is a core structural motif found in numerous bioactive molecules, including natural products and synthetic drugs. Its versatility stems from the presence of a nitrogen atom within the five-membered ring, which allows for various interactions with biological targets. In particular, derivatives of 2-methyl-3-oxo-pyrrolidine have garnered attention due to their potential as pharmacophores in the development of treatments for neurological disorders, inflammation, and metabolic diseases.

The benzyl ester group attached to the carboxylic acid moiety of this compound plays a crucial role in modulating its pharmacokinetic properties. Benzyl esters are commonly employed in medicinal chemistry to improve drug bioavailability and to serve as protecting groups during synthetic workflows. The presence of this group in 2-methyl-3-oxo-pyrrolidine-1-carboxylic acid benzyl ester suggests that it may be utilized as a precursor in the synthesis of more complex molecules or as an active pharmaceutical ingredient (API) in novel drug candidates.

Recent advancements in drug discovery have highlighted the importance of pyrrolidine derivatives in addressing unmet medical needs. For instance, studies have demonstrated that modifications within the pyrrolidine scaffold can significantly alter binding affinity and selectivity towards biological targets such as enzymes and receptors. The compound CAS No. 1823462-80-1, with its specific substitution pattern, may offer unique pharmacological properties that make it suitable for targeted therapies.

One area where this compound shows promise is in the treatment of neurological disorders. Pyrrolidine-based molecules have been investigated for their potential to interact with neurotransmitter systems, particularly those involving acetylcholine and glutamate. The structural features of 2-methyl-3-oxo-pyrrolidine-1-carboxylic acid benzyl ester could enable it to modulate these systems, potentially leading to new treatments for conditions such as Alzheimer's disease and Parkinson's disease. Current research is exploring how variations in the substitution pattern of pyrrolidine derivatives can enhance their efficacy and reduce side effects.

In addition to neurological applications, this compound may also find utility in addressing metabolic diseases. The pyrrolidine core is known to be present in several drugs targeting metabolic pathways, including those involved in diabetes and obesity. By serving as a building block or intermediate, CAS No. 1823462-80-1 could contribute to the development of novel therapeutics that improve insulin sensitivity or regulate lipid metabolism.

The synthesis of 2-methyl-3-oxo-pyrrolidine-1-carboxylic acid benzyl ester involves multi-step organic reactions that highlight the compound's synthetic versatility. The introduction of the benzyl ester group typically requires carboxylation followed by esterification, processes that can be optimized for high yield and purity. Advances in catalytic methods have further refined these synthetic routes, making it feasible to produce this compound on scales suitable for both research and industrial applications.

From a computational chemistry perspective, virtual screening and molecular docking studies have been instrumental in identifying promising candidates like CAS No. 1823462-80-1. These methodologies allow researchers to predict binding affinities and interactions between the compound and biological targets, thereby accelerating the drug discovery process. The benzyl ester moiety's role in these interactions is particularly noteworthy, as it can influence both hydrophobicity and electronic properties.

The pharmacokinetic profile of 2-methyl-3-oxo-pyrrolidine-1-carboxylic acid benzyl ester is another critical aspect that warrants investigation. Factors such as solubility, stability, absorption, distribution, metabolism, and excretion (ADME) must be carefully evaluated to determine its suitability for clinical use. Preliminary studies suggest that the benzyl ester group enhances solubility while maintaining metabolic stability, making it an attractive candidate for further development.

In conclusion, CAS No. 1823462-80-1, or 2-methyl-3-oxo-pyrrolidine-1-carboxylic acid benzyl ester, represents a promising entity in pharmaceutical research due to its structural features and potential biological activities. Its incorporation into drug development pipelines could lead to novel treatments for neurological disorders, metabolic diseases, and other conditions where pyrrolidine-based compounds are sought after. As research continues to uncover new applications for this class of molecules, compounds like this will remain at the forefront of medicinal chemistry innovation.